molecular formula C14H21N3O B8305006 4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide

4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide

Cat. No. B8305006
M. Wt: 247.34 g/mol
InChI Key: WUQGIDUWKYSOOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide is a useful research compound. Its molecular formula is C14H21N3O and its molecular weight is 247.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-pyridine-2-carboxylic acid (4,4-dimethyl-cyclohexyl)-amide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H21N3O

Molecular Weight

247.34 g/mol

IUPAC Name

4-amino-N-(4,4-dimethylcyclohexyl)pyridine-2-carboxamide

InChI

InChI=1S/C14H21N3O/c1-14(2)6-3-11(4-7-14)17-13(18)12-9-10(15)5-8-16-12/h5,8-9,11H,3-4,6-7H2,1-2H3,(H2,15,16)(H,17,18)

InChI Key

WUQGIDUWKYSOOD-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(CC1)NC(=O)C2=NC=CC(=C2)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-amino-pyridine-6-carboxylic acid (250 mg, 1.81 mmol) with TBTU (600 mg, 1.87 mmol) and TEA (1 mL, 7.2 mmol) in 4 mL DMF was added 4,4-dimethyl-cyclohexylamine (300 mg, 1.83 mmol) and the mixture stirred at ambient temperature for 1 h. Then the mixture was poured into water at 0° C. and stirred for 5 min. The precipitate was filtered off, washed with water and dried at 55° C.
Quantity
250 mg
Type
reactant
Reaction Step One
Name
Quantity
600 mg
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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